![molecular formula C12H14N2O6 B116913 Methyl 4-(acetylamino)-2-ethoxy-5-nitrobenzoate CAS No. 86718-16-3](/img/structure/B116913.png)
Methyl 4-(acetylamino)-2-ethoxy-5-nitrobenzoate
Overview
Description
Methyl 4-(acetylamino)-2-ethoxy-5-nitrobenzoate (MAEN) is a synthetic compound that has a wide range of applications in both scientific research and industrial production. It is a white crystalline solid that is soluble in both water and organic solvents. MAEN has been used for several decades in various industries, and its unique properties allow it to be used in a variety of applications.
Scientific Research Applications
1. Crystallography and Inhibitor Design
A study on a closely related compound, 4-(acetylamino)-3-hydroxy-5-nitrobenzoic acid, reveals its application in crystallography and as a designed inhibitor for the influenza virus neuraminidase protein. Its crystalline structure, characterized by specific dihedral angles of substituent groups, contributes to the understanding of molecular interactions in inhibitor design (Jedrzejas et al., 1995).
2. Synthesis and Characterization of Derivatives
Research on the synthesis of related compounds, such as 4-ethoxy-7-acetaminobenzo-2, 1, 3-thiadiazole, highlights the methodological advancements in creating derivatives of similar chemical structures. These studies contribute to the broader field of organic synthesis and the development of novel compounds (Pesin & Belen'kaya-Lotsmanenko, 1966).
3. Nonlinear Optical Properties and Photonic Applications
A recent study investigated the nonlinear optical properties of derivatives such as methyl 5-nitro-2-((2E)-2-(4-nitrobenzylidene)hydrazino)benzoate. These properties are significant for potential applications in photonic devices, demonstrating the compound's relevance in the field of material science and photonics (Nair et al., 2022).
4. Antimicrobial Activity
Studies on compounds with a similar structural framework have shown antimicrobial activities. This indicates the potential of Methyl 4-(acetylamino)-2-ethoxy-5-nitrobenzoate and its derivatives in biomedical research, particularly in the development of new antimicrobial agents (Vinusha et al., 2015).
5. Solubility and Thermodynamic Modeling
Research into the solubility and thermodynamic properties of related compounds provides insights into their physical and chemical behavior. This information is crucial in pharmaceutical formulation and chemical processing (Wu et al., 2016).
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been used in suzuki–miyaura coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the context of suzuki–miyaura coupling reactions, the process involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .
Biochemical Pathways
It’s worth noting that similar compounds have been involved in suzuki–miyaura coupling reactions, which are key in the formation of carbon–carbon bonds .
Result of Action
Similar compounds have been used in the formation of carbon–carbon bonds via suzuki–miyaura coupling reactions .
Action Environment
It’s worth noting that the success of suzuki–miyaura coupling reactions, which similar compounds are involved in, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
Properties
IUPAC Name |
methyl 4-acetamido-2-ethoxy-5-nitrobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O6/c1-4-20-11-6-9(13-7(2)15)10(14(17)18)5-8(11)12(16)19-3/h5-6H,4H2,1-3H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXCSXMZHXLGCEP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1C(=O)OC)[N+](=O)[O-])NC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.